Protirelin acetate
Protirelin acetate
Protirelin Acetate is a thyrotropin-releasing hormone, stimulating the release of thyrotropin and prolactin from the anterior pituitary.
Brand Name:
Vulcanchem
CAS No.:
120876-23-5
VCID:
VC0540447
InChI:
InChI=1S/2C16H22N6O4.3C2H4O2/c2*17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10;3*1-2(3)4/h2*7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25);3*1H3,(H,3,4)
SMILES:
CC(=O)O.CC(=O)O.CC(=O)O.C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C3CCC(=O)N3)C(=O)N.C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C3CCC(=O)N3)C(=O)N
Molecular Formula:
C38H56N12O14
Molecular Weight:
904.93
Protirelin acetate
CAS No.: 120876-23-5
Cat. No.: VC0540447
Molecular Formula: C38H56N12O14
Molecular Weight: 904.93
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Protirelin Acetate is a thyrotropin-releasing hormone, stimulating the release of thyrotropin and prolactin from the anterior pituitary. |
|---|---|
| CAS No. | 120876-23-5 |
| Molecular Formula | C38H56N12O14 |
| Molecular Weight | 904.93 |
| IUPAC Name | acetic acid;N-[1-(2-carbamoylpyrrolidin-1-yl)-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/2C16H22N6O4.3C2H4O2/c2*17-14(24)12-2-1-5-22(12)16(26)11(6-9-7-18-8-19-9)21-15(25)10-3-4-13(23)20-10;3*1-2(3)4/h2*7-8,10-12H,1-6H2,(H2,17,24)(H,18,19)(H,20,23)(H,21,25);3*1H3,(H,3,4) |
| Standard InChI Key | FCUSEANSBYKTPA-UHFFFAOYSA-N |
| SMILES | CC(=O)O.CC(=O)O.CC(=O)O.C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C3CCC(=O)N3)C(=O)N.C1CC(N(C1)C(=O)C(CC2=CN=CN2)NC(=O)C3CCC(=O)N3)C(=O)N |
| Appearance | Solid powder |
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